3-((2-Hydroxy-2-carboxyethyl)thio)-3-(1H-imidazol-4-yl)propanoic acid
3-((2-Hydroxy-2-carboxyethyl)thio)-3-(1H-imidazol-4-yl)propanoic acid
Brand Name:
Vulcanchem
CAS No.:
153471-98-8
VCID:
VC0140749
InChI:
InChI=1S/C9H12N2O5S/c12-6(9(15)16)3-17-7(1-8(13)14)5-2-10-4-11-5/h2,4,6-7,12H,1,3H2,(H,10,11)(H,13,14)(H,15,16)
SMILES:
C1=C(NC=N1)C(CC(=O)O)SCC(C(=O)O)O
Molecular Formula:
C9H12N2O5S
Molecular Weight:
260.27 g/mol
3-((2-Hydroxy-2-carboxyethyl)thio)-3-(1H-imidazol-4-yl)propanoic acid
CAS No.: 153471-98-8
Main Products
VCID: VC0140749
Molecular Formula: C9H12N2O5S
Molecular Weight: 260.27 g/mol
| CAS No. | 153471-98-8 |
|---|---|
| Product Name | 3-((2-Hydroxy-2-carboxyethyl)thio)-3-(1H-imidazol-4-yl)propanoic acid |
| Molecular Formula | C9H12N2O5S |
| Molecular Weight | 260.27 g/mol |
| IUPAC Name | 3-(2-carboxy-2-hydroxyethyl)sulfanyl-3-(1H-imidazol-5-yl)propanoic acid |
| Standard InChI | InChI=1S/C9H12N2O5S/c12-6(9(15)16)3-17-7(1-8(13)14)5-2-10-4-11-5/h2,4,6-7,12H,1,3H2,(H,10,11)(H,13,14)(H,15,16) |
| Standard InChIKey | SRMWPLGMMNSTOE-UHFFFAOYSA-N |
| SMILES | C1=C(NC=N1)C(CC(=O)O)SCC(C(=O)O)O |
| Canonical SMILES | C1=C(NC=N1)C(CC(=O)O)SCC(C(=O)O)O |
| Synonyms | 3-((2-hydroxy-2-carboxyethyl)thio)-3-(1H-imidazol-4-yl)propanoic acid CIE-TL S-(2-carboxy-1-(1H-imidazol-4-yl)-ethyl)-3-thiolactic acid |
| PubChem Compound | 192636 |
| Last Modified | Nov 11 2021 |
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